Cas no 61507-41-3 (5-Heptenoic acid, 7-(3-hydroxy-5-oxo-1-cyclopenten-1-yl)-, methyl ester)

5-Heptenoic acid, 7-(3-hydroxy-5-oxo-1-cyclopenten-1-yl)-, methyl ester structure
61507-41-3 structure
Product Name:5-Heptenoic acid, 7-(3-hydroxy-5-oxo-1-cyclopenten-1-yl)-, methyl ester
CAS No:61507-41-3
MF:C13H18O4
MW:238.279624462128
CID:476888
Update Time:2024-01-30

5-Heptenoic acid, 7-(3-hydroxy-5-oxo-1-cyclopenten-1-yl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 5-Heptenoic acid, 7-(3-hydroxy-5-oxo-1-cyclopenten-1-yl)-, methyl ester
    • methyl 7-(3-hydroxy-5-oxocyclopenten-1-yl)hept-5-enoate
    • Inchi: 1S/C13H18O4/c1-17-13(16)7-5-3-2-4-6-10-8-11(14)9-12(10)15/h2,4,8,11,14H,3,5-7,9H2,1H3
    • InChI Key: TUMDQIVLAQDJBH-UHFFFAOYSA-N
    • SMILES: C(OC)(=O)CCCC=CCC1C(=O)CC(O)C=1

Computed Properties

  • Exact Mass: 238.12054

Experimental Properties

  • Density: 1.150±0.06 g/cm3(Predicted)
  • Boiling Point: 393.9±42.0 °C(Predicted)
  • PSA: 63.6
  • pka: 12.90±0.40(Predicted)
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